Methyl 6-oxohexanoate

Specification

• CAS No.: 6654-36-0
• Molecular Formula: C7H12O3
• Molecular Weight: 144.17 g/mol
• IUPAC Name: methyl 6-oxohexanoate
• Standard InChI: InChI=1S/C7H12O3/c1-10-7(9)5-3-2-4-6-8/h6H,2-5H2,1H3
• Standard InChI Key: FDNFXHCDOASWAY-UHFFFAOYSA-N
• SMILES: COC(=O)CCCCC=O
• Canonical SMILES: COC(=O)CCCCC=O

Introduction

What is Methyl 6-oxohexanoate?

Methyl 6-oxohexanoate, also known as adipic semialdehyde methyl ester, is a chemical compound with the molecular formula $C_7H_{12}O_3$
and a molecular weight of 144.17. It is a colorless liquid with a subtle scent.

Synonyms: Adipic Semialdehyde Methyl Ester, Hexanoic Acid, 6-Oxo-, Methyl Ester, Methyl 5-Formylvalerate, 5-Formylpentanoic Acid Methyl Ester, 6-Oxohexanoic Acid Methyl Ester, Einecs 229-678-8, Methyl Adipaldehydate.

Chemical and Physical Properties:

Property	Value
CAS Number	6654-36-0
Molecular Weight	144.17
Molecular Formula	$C_7H_{12}O_3$

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| Density | 1 g/mL at 25°C |
| Boiling Point | 189.4°C at 760 mmHg or 83-86°C/1.5mmHg|
| Flash Point | 71°C |

Research and Applications

Extensive research has explored the potential applications of Methyl 6-oxohexanoate in biotechnology. It can be used as a substrate in the manufacturing of industrial enzymes and as a foundational material for synthesis. Methyl 6-oxohexanoate also functions as an inhibitor for the enzyme cyclooxygenase-2 (COX-2), a key player in the production of inflammatory compounds. This compound effectively binds to the enzyme's active site, thwarting its activity and preventing the generation of inflammatory substances.

Safety Information

• Signal Word: Warning

• Hazard Statements: H315-Causes skin irritation, H319-Causes serious eye irritation, H335-May cause respiratory irritation

• Precautionary Statements: P261-Avoid breathing dust/fume/gas/mist/vapors/spray, P305+P351+P338-IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing